1-[(2-fluorobenzyl)sulfonyl]indoline

• IUPAC Name: 1-[(2-fluorophenyl)methylsulfonyl]-2,3-dihydroindole
• InChI: InChI=1S/C15H14FNO2S/c16-14-7-3-1-6-13(14)11-20(18,19)17-10-9-12-5-2-4-8-15(12)17/h1-8H,9-11H2
• InChI Key: SGZFGLITFGINFK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)S(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C15H14FNO2S
• Molecular Weight: 291.3 g/mol

Description

Synthesis Analysis

The synthesis of polycyclic sulfonyl indolines, which can be considered closely related to “1-[(2-fluorobenzyl)sulfonyl]indoline”, involves catalyzed or UV-driven intramolecular reactions. A notable method includes the Fe(II)-catalyzed or UV-driven formal [2 + 2 + 1] cyclization reactions of N-((1H-indol-3-yl)methyl)propiolamides with NaHSO3 in an aqueous medium, leading to the formation of structurally novel polycyclic sulfonyl indolines. This reaction is characterized by the formation of one C-C bond and two C-S bonds in a single step (Lin Lu et al., 2019).

Molecular Structure Analysis

The molecular structure of sulfonyl indolines, including “this compound”, is characterized by the presence of a sulfonyl group that significantly influences the electronic and steric properties of the molecule. The sulfonyl group attached to the indoline ring through a benzyl linkage that contains a fluorine atom introduces unique electronic characteristics due to the electronegativity of fluorine.

Chemical Reactions and Properties

Sulfonyl indolines undergo a variety of chemical reactions that demonstrate their reactivity and versatility. For instance, the Cu-catalyzed cyclization reaction of 2-ethynylanilines with sulfonyl azides offers a new route to indoline derivatives, highlighting the reactivity of the sulfonyl group in facilitating ring formation and functional group introduction (E. Yoo & Sukbok Chang, 2008).

Mechanism of Action

Target of Action

Indole derivatives, which include this compound, are known to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives useful in developing new therapeutic agents .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes . The interaction often involves electrophilic substitution due to excessive π-electrons delocalization .

Biochemical Pathways

Indole derivatives are known to impact a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect multiple biochemical pathways.

Pharmacokinetics

The pharmacokinetics of indole derivatives are generally influenced by their chemical structure, which can impact their bioavailability .

Result of Action

Indole derivatives are known to have various biological effects, suggesting that they may have diverse molecular and cellular impacts .

Future Directions

The goal of ongoing research is to present the most recent methods for synthesizing indole-sulfonamide derivatives, together with data on their reported activities. This will help medicinal chemists rationally develop pharmacologically active derivatives of indole with sulfonamide scaffolds.